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Compound of Interest

Compound Name: D-Erythrose

Cat. No.: B157929

Essential Safety and Handling Guide for D-
Erythrose

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with D-Erythrose. Adherence to these protocols is essential for ensuring
a safe research environment.

Personal Protective Equipment (PPE)

While D-Erythrose is not generally classified as a hazardous substance, some safety data
sheets indicate potential for skin, eye, and respiratory irritation.[1][2] Therefore, a cautious
approach to personal protection is warranted. The following table summarizes the
recommended PPE for handling D-Erythrose.
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Protection Type Equipment Specification and Use

Recommended to wear safety
) glasses with side shields or
Eye/Face Protection Safety Glasses or Goggles i N
tightly fitting safety goggles to

prevent eye contact.[3][4][5]

Wear suitable chemical-
resistant gloves. It is important
to inspect gloves for any
] ] damage before use and to be
Hand Protection Protective Gloves

aware of the manufacturer's
specifications regarding
permeability and breakthrough

time.[4]

A standard lab coat and
appropriate protective clothing
) are recommended to prevent
) ] Lab Coat and Protective ]
Skin and Body Protection ) skin exposure.[4][5] For
Clothing o ) ] ]

situations with a higher risk of
exposure, impervious clothing

may be considered.[3]

Under normal laboratory
conditions with adequate
ventilation, respiratory
) ) ) ) protection is generally not

Respiratory Protection Not Typically Required S
necessary.[5] If irritation is
experienced or exposure limits
are exceeded, a full-face

respirator should be used.[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling D-Erythrose minimizes risks and ensures procedural
consistency.

1. Receiving and Storage:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/sds/d-erythrose-4-phosphate-sodium-salt-pd180824101008.html
https://www.fishersci.pt/store/msds?partNumber=11424557&productDescription%3DD-ERYTHROSE%2C+SYRUP%2C+70%25+W%2FV%2C1G&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=11424557&productDescription%3DD-ERYTHROSE%2C+SYRUP%2C+70%25+W%2FV%2C1G&countryCode=PT&language=en
https://www.fishersci.pt/store/msds?partNumber=11424557&productDescription%3DD-ERYTHROSE%2C+SYRUP%2C+70%25+W%2FV%2C1G&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/d-erythrose-4-phosphate-sodium-salt-pd180824101008.html
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/d-erythrose-4-phosphate-sodium-salt-pd180824101008.html
https://www.benchchem.com/product/b157929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store D-Erythrose in a cool, dry place in a tightly sealed container to protect it from
moisture, as it is hygroscopic.[4][6][7]

For short-term storage, refrigeration at 2-8°C is recommended.[1][4][8]

For long-term storage, refer to the supplier's specific instructions, which may include
temperatures of -20°C or -80°C.[9][10]

. Handling and Preparation:

All handling of D-Erythrose should be conducted in a well-ventilated area.[1][3]

Avoid direct contact with the skin and eyes.[5][6]

Do not inhale any mist, vapors, or spray.[5][6]

After handling, wash hands thoroughly with soap and water.[1]

Any clothing that becomes contaminated should be removed and washed before being worn
again.[4]

. Spill Management:

In the event of a spill, ensure the area is well-ventilated.[5][6]

Use an inert absorbent material, such as sand or silica gel, to soak up the spill.[5][6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][6]

Prevent the spilled material from entering drains or the environment.[5][6]

. First Aid Procedures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Seek medical attention.[6]
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o Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap
and water. Get medical attention if irritation develops.[6]

 Inhalation: Move the individual to an area with fresh air. If they feel unwell, seek medical
advice.[6]

 Ingestion: Rinse the mouth out with water and seek medical attention.[6]

Disposal Plan

There is conflicting information regarding the disposal of D-Erythrose. While one source
suggests it may be disposed of as regular trash as it is not regulated as hazardous waste[11],
another advises that it should be disposed of at an appropriate treatment and disposal facility in
accordance with local, state, and federal regulations[1].

Recommendation: To ensure compliance and safety, it is strongly advised to consult your
institution's environmental health and safety (EHS) office and follow all applicable local, state,
and federal guidelines for chemical waste disposal.

: _ :

Property Value Source
Storage Temperature 2-8°C (Short-term) [11141181112]
-20°C (Long-term, up to 1
[91[10]
month)
-80°C (Long-term, up to 6
[91[10]
months)
Melting Point <25°C [1][81112]
N ) Approximately 144.07°C -
Boiling Point [1][8][12]
290.6°C
Water Solubility Fully miscible [1][8]

Safe Handling Workflow
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The following diagram illustrates the key steps for the safe handling of D-Erythrose in a
laboratory setting.

Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling of D-Erythrose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-
Erythrose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157929#personal-protective-equipment-for-handling-
d-erythrose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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